2-(2,3-Dichlorophenylthio)benzoic acid

• Molecular Formula: C13H8Cl2O2S
• Molecular Weight: 299.2 g/mol
• IUPAC Name: 2-(2,3-dichlorophenyl)sulfanylbenzoic acid
• InChI: InChI=1S/C13H8Cl2O2S/c14-9-5-3-7-11(12(9)15)18-10-6-2-1-4-8(10)13(16)17/h1-7H,(H,16,17)
• InChI Key: CVKOKYSJGJDVTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)SC2=C(C(=CC=C2)Cl)Cl

Description

2-(2,3-Dichlorophenylthio)benzoic acid is a useful research compound. Its molecular formula is C13H8Cl2O2S and its molecular weight is 299.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

FIG. 2 is a flow chart for manufacturing the compound No. 1. First, 2,3-dichlorobenzenethiol (0.90 g, 5 mmol) is dissolved in 10 ml DMF solution, and 10 ml of 1N KOH(aq) is added thereinto. After stirring the mixture under room temperature for 10˜15 minutes, 2-iodobenzoic acid (1.24 g, 5 mmol) is dissolved in 10 ml of DMF solution. And then, 0.315 g of Cupper powder is added into the mixture, and the mixture is treated by a reverse flow under 120□ for 8 hours. After filtering the mixture, the filtrate is neutralized with 10 ml of 1N HCl(aq), and a precipitate will be produced. After filtering and washing the precipitate by water, 2-(2,3-dichlorophenylthio)benzoic acid is obtained.